![molecular formula C8H14OSi B3043986 5-(Trimethylsilyl)pent-2-EN-4-YN-1-OL CAS No. 97514-97-1](/img/structure/B3043986.png)
5-(Trimethylsilyl)pent-2-EN-4-YN-1-OL
Overview
Description
5-(Trimethylsilyl)pent-2-EN-4-YN-1-OL, also known by its CAS Number 13224-84-5, is an organic compound with the empirical formula C8H16OSi . It has a molecular weight of 156.30 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pentynol group (a five-carbon chain with a triple bond and an alcohol group) with a trimethylsilyl group attached .Physical And Chemical Properties Analysis
This compound has a boiling point of 76 °C/15 mmHg (lit.) and a density of 0.861 g/mL at 25 °C . Its refractive index is n20/D 1.457 .Scientific Research Applications
Synthesis of Complex Molecular Structures
5-(Trimethylsilyl)pent-2-EN-4-YN-1-OL and related compounds are used in synthesizing complex molecular structures. For instance, trimethylsilyl ethers of related compounds in superacidic conditions lead to intermediate cations, which react with benzene to form conjugated pentenynes. These undergo cyclization into unique bicyclic structures, demonstrating the compound's utility in creating complex organic molecules (Zerov et al., 2018).
Development of Functionalized Chemical Entities
The compound is instrumental in developing functionalized chemical entities. For instance, a three-step method involving the synthesis of oxazoles from accessible materials, including 5-(trimethylsilyl)pent-1-en-4-yn-3-ones, shows its application in creating novel organic compounds with potential applications in various fields, such as pharmaceuticals (Pankova et al., 2015).
Applications in Organic Synthesis
The compound's derivatives are used in organic synthesis. For example, the synthesis of dienophiles for Diels-Alder reactions utilizes these derivatives, highlighting their role in facilitating complex synthetic pathways and creating diverse organic molecules (Renaud et al., 1999).
Role in Medicinal Chemistry
Although detailed information on the direct applications of this compound in medicinal chemistry is limited, its derivatives and related compounds are explored for their potential in synthesizing pharmaceuticals. For instance, the synthesis of enantiopure compounds using immobilized cells, where related compounds are intermediates, suggests potential applications in producing chiral drugs (Zhang et al., 2008).
Safety and Hazards
properties
IUPAC Name |
(E)-5-trimethylsilylpent-2-en-4-yn-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14OSi/c1-10(2,3)8-6-4-5-7-9/h4-5,9H,7H2,1-3H3/b5-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKGUAYJZYDPJLJ-SNAWJCMRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC=CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[Si](C)(C)C#C/C=C/CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14OSi | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.